Cas no 21735-06-8 (3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole)

• Product Name: 3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole
• CAS No: 21735-06-8
• MF: C₉H₈N₂O₂S₂
• MW: 240.302019119263
• CID: 1403951
• PubChem ID: 210835
• Update Time: 2025-04-20

3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole
• 5-(benzenesulfonyl)-3-methyl-1,2,4-thiadiazole
• 21735-06-8
• DTXSID50176128
• BRN 0525574
• SCHEMBL3482423
• 1,2,4-Thiadiazole, 3-methyl-5-(phenylsulfonyl)-

• Inchi： 1S/C9H8N2O2S2/c1-7-10-9(14-11-7)15(12,13)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： OIFYWUASVHJXSK-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=NS1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 240.00284
• Monoisotopic Mass: 240.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.413
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.606
• PSA: 59.92